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Compound of Interest

Compound Name: Isopropy!l dodecanoate

Cat. No.: B159280

An in-depth examination of the synonyms, CAS number, chemical properties, and applications
of Isopropyl Dodecanoate, a versatile ester with significant utility in pharmaceutical and
scientific contexts.

Isopropyl dodecanoate, an ester of isopropanol and dodecanoic acid (commonly known as
lauric acid), is a compound with a wide array of applications across the cosmetic, personal
care, and pharmaceutical industries.[1] Its unique physicochemical properties make it a
valuable ingredient in various formulations. This technical guide provides a detailed overview of
isopropyl dodecanoate for researchers, scientists, and professionals involved in drug
development.

Identification and Nomenclature

Proper identification of chemical compounds is critical in research and development. Isopropyl
dodecanoate is known by several synonyms, and its unique CAS number ensures
unambiguous identification.
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Identifier Value

CAS Number 10233-13-3[1][2][3][41[5][6]
IUPAC Name propan-2-yl dodecanoate[5]
Molecular Formula C15H3002[1][2][3]1[4][6]
Molecular Weight 242.40 g/mol [1][4]1[5]

EC Number 233-560-1[1][2][4][5]

UNII UOJQ94LABM[1][2][5]

A comprehensive list of synonyms is provided below to aid in literature searches and material
sourcing.

Synonyms for Isopropyl Dodecanoate
« Isopropyl laurate[1][2][3][4][5][7][E]9I[L0][11]

« Dodecanoic acid, 1-methylethyl ester[1][2][3][5][9][11][12]

« 1-Methylethyl dodecanoate[1][2][8][10][11][12]

« Dodecanoic acid isopropy! ester[2][7][8][10]

« Lauric acid, isopropy! ester[2][8][11]

« Emcol-IL[2][8]

« Loxanol M| 6460[2][8]

« DUB LAIP[5]

o LEXOL IPL[5]

e AEC ISOPROPYL LAURATE[5]

Physicochemical Properties
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The physical and chemical characteristics of isopropyl dodecanoate are pivotal to its function
in various applications. These properties are summarized in the table below.

Property Value

Appearance Colorless to light yellow, clear oily liquid[7][8][10]
[13]

Melting Point 4.2°C (estimate)[3][11]

Boiling Point 285.23°C (estimate)[3][11]

Density 0.8536 g/cm?3[3][11]

Refractive Index 1.4280[3][11]

Flash Point 124.987 °C[3]

Vapor Pressure 0.00358 mmHg at 25°C[3]

Solubility Almost insoluble in water (0.011 g/L at 25°C)[8]

Synthesis Protocol

Industrially, isopropyl dodecanoate is synthesized through the esterification of lauric acid with
isopropanol, typically in the presence of a catalyst.[1][11][13]

Experimental Protocol: Fischer Esterification of Lauric Acid and Isopropanol

¢ Reactants: Combine equimolar amounts of lauric acid and isopropanol in a round-bottom
flask.

o Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic
acid.

e Reaction Setup: Equip the flask with a reflux condenser and a Dean-Stark apparatus to
remove the water formed during the reaction, driving the equilibrium towards the product
side.
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e Heating: Heat the reaction mixture to reflux. The reaction progress can be monitored by
techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the mixture and neutralize the acid catalyst with a weak
base (e.g., sodium bicarbonate solution).

o Extraction: Extract the ester with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.qg.,
magnesium sulfate), and concentrate it under reduced pressure. Further purification can be
achieved by vacuum distillation.

The logical workflow for the synthesis of isopropyl dodecanoate is depicted in the following
diagram.
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Caption: Synthesis workflow for isopropyl dodecanoate.
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Applications in Research and Drug Development

Isopropyl dodecanoate's properties as an emollient, solvent, and penetration enhancer make

it a valuable excipient in topical and transdermal drug delivery systems.[1][10]

Emollient: In dermatological formulations, it helps to soften and smooth the skin, which can

improve the application and feel of medicated creams and lotions.[1]

o Solvent: Its ability to dissolve various active pharmaceutical ingredients (APIs) facilitates

their incorporation into topical preparations.[1][10]

e Penetration Enhancer: It can enhance the absorption of APIs through the skin, which is a

critical factor in the efficacy of transdermal drug delivery.[10]

» Non-comedogenic: For dermatological products, its non-comedogenic nature is

advantageous for patients with acne-prone skin.[1]

o Replacement for Vegetable Oils: In pharmaceutical preparations, it can serve as a substitute

for vegetable oils in ointments and creams.[10]

The role of isopropyl dodecanoate as a pharmaceutical excipient is illustrated in the diagram

below.
Topical/Transdermal Formulation
Active Pharmaceutical Isopropyl Dodecanoate
Ingredient (API) (Excipient)
Key Functions
Enhanced Skin Emollient Effect
Solvent for API Penetration (Skin Softening)
rapeutic Outco
Improved Drug Delivery
& Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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